Cas no 87019-34-9 (Octadecylthioethyl 4-O-α-D-galactopyranosyl-β-D-galactopyranoside)

• Product Name: Octadecylthioethyl 4-O-α-D-galactopyranosyl-β-D-galactopyranoside
• CAS No: 87019-34-9
• MF: C₃₂H₆₂O₁₁S
• MW: 654.893090724945
• CID: 854891
• PubChem ID: 24897981
• Update Time: 2025-04-19

Octadecylthioethyl 4-O-α-D-galactopyranosyl-β-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• Octadecylthioethyl 4-O-α-D-galactopyranosyl-β-D-galactopyranoside
• 2-[4,5-dihydroxy-2-(hydroxymethyl)-6-(2-octadecylsulfanylethoxy)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• OCTADECYLTHIOETHYL 4-O-(A-D-GALACTOPYRANOSYL)-B-D-GALACTOPYRANOSIDE
• A-D-galactopyranoside
• A-D-galactopyranosyl-
• Octadecylthioethyl 4-O-
• O-OTE

• Inchi： 1S/C32H62O11S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-44-20-18-40-31-29(39)27(37)30(24(22-34)42-31)43-32-28(38)26(36)25(35)23(21-33)41-32/h23-39H,2-22H2,1H3
• InChI Key： XUKCZBPRMWBCAV-UHFFFAOYSA-N
• SMILES： S(CCCCCCCCCCCCCCCCCC)CCOC1C(C(C(C(CO)O1)OC1C(C(C(C(CO)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 654.40100
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 44
• Rotatable Bond Count: 25

Experimental Properties

• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.0E-4 g/L) (25 ºC),
• PSA: 203.83000
• LogP: 2.62180

Octadecylthioethyl 4-O-α-D-galactopyranosyl-β-D-galactopyranoside Security Information

• WGK Germany：3